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Compound of Interest

Compound Name:
1-(trans-4-Pentylcyclohexyl)-4-

ethoxybenzene

Cat. No.: B1352129 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of pentylcyclohexyl ethoxybenzene

liquid crystals, with a primary focus on the nematic liquid crystal 1-Ethoxy-4-(trans-4-

pentylcyclohexyl)benzene. This document is intended for researchers, scientists, and

professionals in drug development who are interested in the physicochemical properties,

synthesis, characterization, and potential applications of this class of liquid crystals.

Introduction to Pentylcyclohexyl Ethoxybenzene
Liquid Crystals
Pentylcyclohexyl ethoxybenzene derivatives belong to the class of calamitic (rod-like) liquid

crystals. Their molecular structure, characterized by a rigid core composed of a cyclohexane

and a benzene ring, and flexible terminal groups (a pentyl and an ethoxy group), gives rise to

the formation of mesophases, most notably the nematic phase. In the nematic phase, the

molecules exhibit long-range orientational order, aligning on average along a common direction

known as the director, while lacking long-range positional order. This unique combination of

fluidity and anisotropy is the basis for their application in various technologies, including

electro-optical devices and advanced drug delivery systems.

The specific compound of focus, 1-Ethoxy-4-(trans-4-pentylcyclohexyl)benzene, is a nematic

liquid crystal that exhibits its mesophase at temperatures relevant for various applications. Its
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properties are influenced by the length of the alkyl chain, the nature of the alkoxy group, and

the overall molecular geometry.

Physicochemical Properties
The following table summarizes the known physicochemical properties of 1-Ethoxy-4-(trans-4-

pentylcyclohexyl)benzene and a closely related, well-characterized pentylcyclohexyl-based

liquid crystal, 4-(trans-4-Pentylcyclohexyl)benzonitrile (PCH5), for comparative purposes. The

data for the target compound is primarily sourced from chemical suppliers, and a complete set

of electro-optical properties from peer-reviewed literature is not readily available.

Property
1-Ethoxy-4-(trans-4-
pentylcyclohexyl)benzene

4-(trans-4-
Pentylcyclohexyl)benzonit
rile (PCH5) - for
comparison

CAS Number 84540-32-9 61204-01-1[1]

Molecular Formula C₁₉H₃₀O C₁₈H₂₅N[1]

Molecular Weight 274.45 g/mol 255.40 g/mol [1]

Appearance
White to almost white

powder/crystal
White powder/crystals[1]

Melting Point (Solid to

Nematic/Liquid)
51-55 °C ~30 °C (303 K)[1][2]

Boiling Point 375.7 °C at 760 mmHg Not available

Clearing Point (Nematic to

Isotropic)

Not available in searched

literature
~54.4 °C (327.6 K)[2]

Mesophase Range Not fully determined ~24.4 °C[2]

Density 0.92 g/cm³ Not available

Refractive Index 1.492 Not available

Experimental Protocols
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Synthesis of 1-Ethoxy-4-(trans-4-
pentylcyclohexyl)benzene
While a specific detailed protocol for the synthesis of 1-Ethoxy-4-(trans-4-

pentylcyclohexyl)benzene is not readily available in the searched literature, a general synthetic

route for similar 4-alkyl-4'-alkoxy-biphenyl and related compounds can be proposed. The

following is a representative, generalized workflow.
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Generalized Synthesis Workflow

Starting Materials

Reaction Steps

Purification

Final Product

4-Pentylcyclohexanone

Grignard-type Reaction

4-Ethoxyphenyllithium
(from 4-bromoethoxybenzene)

Dehydration

Intermediate Alcohol

Catalytic Hydrogenation

Unsaturated Intermediate

Column Chromatography

Crude Product

Recrystallization

1-Ethoxy-4-(trans-4-pentylcyclohexyl)benzene
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Characterization Workflow

Synthesized Liquid Crystal

Polarized Optical Microscopy (POM) Differential Scanning Calorimetry (DSC) Fabrication of
Electro-Optic Cell

Phase_Identification

Texture Observation

Phase_Transitions

Enthalpy Changes

Dielectric Spectroscopy

Dielectric_Anisotropy

Capacitance Measurement

Birefringence Measurement
(e.g., Abbé Refractometer)

Optical_Anisotropy

Refractive Indices (ne, no)

Voltage-Transmittance Measurement

Threshold_Voltage

Freedericksz Transition
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Liquid Crystal-Based Drug Delivery

Components

Formation of Nanoparticles

Drug Delivery Vehicle

Mechanism of Action

Liquid Crystal-Forming Lipid
(e.g., Monoolein)

High-Energy Dispersion
(Ultrasonication/Homogenization)

Therapeutic Drug Stabilizer
(e.g., Pluronic F127) Aqueous Phase

Self-Assembly

Liquid Crystalline Nanoparticle
(e.g., Cubosome)

Drug Encapsulation

Sustained Release

Targeted Delivery
(with surface modification)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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